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Technical Support Center: Asbestos Laboratory
Analysis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals reduce the

turnaround time for asbestos laboratory analysis.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the turnaround time for asbestos analysis?

A1: The primary factors influencing turnaround time include the analytical method used, the

number of samples submitted, the laboratory's current workload, and the complexity of the

sample matrix. For instance, periods of high demand, such as during demolition booms or after

natural disasters, can lead to significant backlogs and extend turnaround times.[1] Rush

services are often available for a premium fee, which can significantly reduce the analysis time.

[1][2]

Q2: What is the typical turnaround time for the different asbestos analysis methods?

A2: Turnaround times vary by method. Polarized Light Microscopy (PLM) is generally the

fastest method for bulk samples, with results often available within 1 to 3 business days. Phase

Contrast Microscopy (PCM) for air samples also offers a relatively quick turnaround.
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Transmission Electron Microscopy (TEM), being a more complex and sensitive method,

typically requires a longer analysis time, ranging from 5 to 10 business days or more.[1][3]

Expedited services can often provide results within 24 to 48 hours for an additional cost.[1][4]

Q3: How can proactively communicating with the laboratory reduce turnaround time?

A3: Clear and early communication with the laboratory is crucial. Providing accurate

information about the number and type of samples, the required analytical method, and any

firm deadlines allows the lab to schedule and resource the project effectively. Inquiring about

the current workload can also help set realistic expectations for turnaround times.

Q4: Are there "rush" or expedited services available, and what is the associated cost-benefit?

A4: Most laboratories offer "rush" or expedited services that can significantly reduce turnaround

time, often to within 24-48 hours.[1][4] However, these services come at a premium price,

which can be 20% to 50% higher than standard pricing.[5] The cost-benefit of rush services

should be evaluated based on project deadlines and the potential costs of delays. During

periods of high demand, the availability and cost of rush services may be higher.[2]

Troubleshooting Guides
Issue 1: Sample Rejection or Request for Resubmission
Q: My samples were rejected by the lab, or they have requested new samples. What are the

common causes, and how can I avoid this to prevent delays?

A: Sample rejection is a significant cause of delays. Common reasons for rejection include:

Improper Sample Collection: This includes insufficient sample size, not representing all

layers of a material, or collecting samples from the wrong location. For friable materials, it's

recommended to collect about a full tablespoon, and for non-friable materials like floor tiles,

a piece about the size of a quarter is sufficient.[6]

Incorrect Labeling and Chain of Custody: Mislabeled samples or incomplete chain of custody

forms can lead to rejection. Ensure each sample is uniquely identified and all required

paperwork is accurately completed.
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Cross-Contamination: Mixing different materials in the same sample bag can lead to

ambiguous results and rejection. Each distinct material should be sampled and bagged

separately.[6]

Inappropriate Container: Samples should be submitted in leak-proof containers, such as

double-bagged zip-top bags.[6]

Corrective Action:

Review Laboratory's Sample Acceptance Policy: Before sampling, obtain and review the

laboratory's specific requirements for sample collection, labeling, and shipping.

Ensure Proper Sampling Technique: Follow established protocols for sample collection,

ensuring a representative sample of adequate size is taken. For layered materials, ensure all

layers are included or sampled separately.

Maintain Strict Chain of Custody: Complete all required fields on the chain of custody form,

ensuring that the information matches the sample labels exactly.

Package Samples Individually and Securely: Use new, clean, and appropriate containers for

each sample to prevent cross-contamination.

Issue 2: Delays Due to High Particulate Loading on Air
Sample Filters
Q: The laboratory reported a delay in analyzing my air samples due to "overloading." What

does this mean, and how can it be prevented?

A: Filter overloading occurs when an excessive amount of airborne particulate matter, including

non-asbestos dust, is collected on the filter cassette.[7][8] This can obscure asbestos fibers,

making accurate counting by Phase Contrast Microscopy (PCM) difficult or impossible, leading

to delays as alternative analytical methods may be required.[7][9]

Corrective Action:

Adjust Sampling Time and Flow Rate: In dusty environments, reduce the sampling time or

the flow rate of the sampling pump to avoid collecting an excessive amount of particulate.[8]
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[10]

Visual Inspection During Sampling: Periodically inspect the filter cassette during sampling. If

a visible layer of dust accumulates, stop the sample and replace it with a new cassette.[8]

[10]

Provide Field Blanks: Submit field blank samples (cassettes that are handled in the same

way as the samples but with no air drawn through them) to the laboratory. This helps the lab

to assess any background contamination.[8]

Communicate Site Conditions: Inform the laboratory about the environmental conditions

during sampling. This can help them anticipate potential issues with high particulate loading.

Issue 3: Interference from Non-Asbestos Fibers in PCM
Analysis
Q: My PCM results are taking longer than expected due to "interfering fibers." What are these,

and what can be done to resolve this?

A: Phase Contrast Microscopy (PCM) is a fiber counting method and does not differentiate

between asbestos and other fibrous materials such as fiberglass, cellulose, or gypsum.[9][11]

When a high concentration of non-asbestos fibers is present, it can interfere with the accurate

counting of asbestos fibers, leading to a need for further, more time-consuming analysis.[9]

Corrective Action:

Pre-characterize the Environment: If possible, identify other potential sources of fibrous dust

in the sampling area.

Request a More Specific Analytical Method: If significant interference from non-asbestos
fibers is anticipated, consider requesting a more definitive analytical method from the outset,

such as Transmission Electron Microscopy (TEM), which can differentiate between fiber

types.[9]

Consult with the Laboratory: If the laboratory reports interference, discuss the possibility of

using a different analytical technique to confirm the asbestos fiber count. This may involve a

portion of the sample being re-analyzed by TEM.
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Data Presentation
Table 1: Comparison of Asbestos Analysis Methods and Typical Turnaround Times

Analytical Method Description
Typical Standard
Turnaround Time

Expedited
Turnaround Time

Phase Contrast

Microscopy (PCM)

A light microscopy

technique used for

counting fibers in air

samples. It does not

differentiate between

asbestos and other

fibers.[9][11]

1-3 business days 24-48 hours

Polarized Light

Microscopy (PLM)

A light microscopy

technique used for the

identification and

quantification of

asbestos in bulk

building materials.[12]

1-3 business days 24-48 hours[1]

Transmission Electron

Microscopy (TEM)

An electron

microscopy technique

that provides high-

resolution images and

can definitively identify

asbestos fibers and

differentiate them from

other fiber types.[13]

5-10+ business

days[3]
24-72 hours

Table 2: Factors Impacting Analysis Time and Potential Delays
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Factor Description Potential Delay Mitigation Strategy

High Laboratory

Workload

A large volume of

samples being

processed by the

laboratory.[1]

2-5+ business days

Inquire about

workload before

submission; schedule

testing during off-peak

times.

Improper Sample

Collection

Insufficient sample

size, incorrect

location, or failure to

represent all material

layers.[6]

3-7 business days

(due to re-sampling)

Follow standardized

sampling protocols;

provide clear

instructions to field

technicians.

Filter Overloading (Air

Samples)

Excessive particulate

matter on the filter

obscuring fibers.[7][8]

2-4 business days

Adjust sampling

time/flow rate in dusty

environments; visually

monitor filters during

sampling.[8][10]

Complex Sample

Matrix

The material

containing the

asbestos is difficult to

process (e.g., floor

tiles with organic

binders).[14]

1-3 business days

Provide detailed

sample descriptions to

the lab; consider

methods with matrix

reduction steps.[14]

Interference from

Other Fibers (PCM)

High concentrations of

non-asbestos fibers

make accurate

counting difficult.[9]

1-2 business days

Use a more definitive

method like TEM if

interference is

expected.[9]

Incomplete Paperwork

Missing or inaccurate

information on the

chain of custody form.

1-3 business days

Double-check all

paperwork for

accuracy and

completeness before

submission.

Experimental Protocols
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Phase Contrast Microscopy (PCM) - Based on NIOSH
7400

Sample Preparation: A wedge-shaped portion of the filter cassette is cut and placed on a

clean microscope slide. A drop of clearing agent (e.g., acetone-triacetin) is applied to make

the filter transparent. A clean coverslip is then placed over the filter wedge.

Microscope Setup: A phase contrast microscope is calibrated and set up according to the

manufacturer's instructions. The phase rings of the objective and the condenser are aligned.

Fiber Counting: The analyst systematically scans the filter wedge, counting all fibers that

meet specific criteria (e.g., length > 5 µm, aspect ratio ≥ 3:1, and lying within the graticule

area).[15] A minimum of 20 fields or 100 fibers are counted.[8]

Calculation: The fiber concentration in the air is calculated based on the number of fibers

counted, the area of the filter examined, and the volume of air sampled.

Polarized Light Microscopy (PLM) - Based on EPA 600/R-
93/116

Sample Preparation: A small, representative portion of the bulk sample is placed on a

microscope slide. A refractive index liquid appropriate for the suspected asbestos type is

added. The sample is then teased apart with a fine needle to separate the fibers, and a

coverslip is placed on top. For complex matrices like floor tiles, matrix reduction steps such

as ashing and acid washing may be necessary to isolate the fibers.[14][16]

Microscopic Examination: The prepared slide is examined under a polarized light

microscope. The analyst observes the morphological and optical properties of the fibers,

such as color, pleochroism, birefringence, extinction angle, and sign of elongation, to identify

the type of asbestos present.[12]

Quantification: The percentage of asbestos in the sample is estimated visually by the

analyst or determined by a point-counting method for greater accuracy, especially for

samples with low asbestos concentrations.
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Transmission Electron Microscopy (TEM) - Based on
AHERA

Sample Preparation: A portion of the air sample filter or a sub-sample of a bulk material is

prepared. This often involves ashing or acid digestion to remove interfering organic or

carbonate materials. The remaining residue is suspended in a liquid and a small drop is

placed on a TEM grid.[13]

TEM Analysis: The prepared grid is placed in the TEM. The analyst scans the grid at high

magnification to identify fibers.

Fiber Identification: Suspect fibers are further analyzed using Selected Area Electron

Diffraction (SAED) to determine their crystal structure and Energy Dispersive X-ray Analysis

(EDXA) to determine their elemental composition.[13] This combination of morphological,

structural, and chemical data allows for the definitive identification of asbestos fibers.

Quantification: The number of asbestos structures per unit area of the filter is determined,

and this is used to calculate the airborne concentration.

Visualizations

Pre-Analysis Laboratory Analysis Post-Analysis

Sample Collection Chain of Custody Sample Submission Sample Login & 
Acceptance Sample Preparation Microscopic Analysis

(PCM, PLM, or TEM)
Data Review & 

QC Report Generation Report Delivery

Click to download full resolution via product page

Caption: General workflow for asbestos laboratory analysis.
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Caption: Troubleshooting decision tree for overloaded air samples.
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Caption: Logical diagram for selecting the appropriate analytical method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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